Cas no 71477-16-2 (()-α-cyclopropylthiophene-2-methanol)

• Product Name: ()-α-cyclopropylthiophene-2-methanol
• CAS No: 71477-16-2
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 1750208
• PubChem ID: 98065
• Update Time: 2025-04-21

()-α-cyclopropylthiophene-2-methanol Chemical and Physical Properties

Names and Identifiers

• (1)-alpha-Cyclopropylthiophene-2-methanol
• ()-&#x3B1
• -cyclopropylthiophene-2-methanol
• 60942-21-4
• DB-318601
• cyclopropyl(thiophen-2-yl)methanol
• I+/--Cyclopropyl-2-thiophenemethanol
• EINECS 275-507-5
• cyclopropyl-2-thienylcarbinol
• cyclopropyl(2-thienyl)methanol
• 71477-16-2
• SCHEMBL1309752
• .alpha.-Cyclopropyl-2-thiophenemethanol
• AKOS010335856
• NSC73511
• alpha-Cyclopropylthiophene-2-methanol
• NSC 73511
• NSC-73511
• Cyclopropyl 2-thienyl carbinol
• DTXSID801299131
• EINECS 262-532-1
• Alpha-cyclopropyl-2-thiophenemethanol
• NS00054999
• ()-α-cyclopropylthiophene-2-methanol

• Inchi： 1S/C8H10OS/c9-8(6-3-4-6)7-2-1-5-10-7/h1-2,5-6,8-9H,3-4H2
• InChI Key： PEZSCBMHDXNXQL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CC1)O

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.5Ų